1-(4-Methoxyphenyl)-2-phenyl-5,6,7,8-tetrahydroquinazoline-4-thione

• IUPAC Name: 1-(4-methoxyphenyl)-2-phenyl-5,6,7,8-tetrahydroquinazoline-4-thione
• InChI: InChI=1S/C21H20N2OS/c1-24-17-13-11-16(12-14-17)23-19-10-6-5-9-18(19)21(25)22-20(23)15-7-3-2-4-8-15/h2-4,7-8,11-14H,5-6,9-10H2,1H3
• InChI Key: MYSZXLKPBZANPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3=C(CCCC3)C(=S)N=C2C4=CC=CC=C4
• Molecular Formula: C21H20N2OS
• Molecular Weight: 348.5 g/mol

Description

1-(4-Methoxyphenyl)-2-phenyl-5,6,7,8-tetrahydroquinazoline-4-thione, also known as TQ, is a heterocyclic compound that has been extensively studied for its potential therapeutic applications. TQ is a member of the quinazoline family of compounds and has been found to possess a range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

Scientific Research Applications

Synthesis and Pharmacological Applications

Research in medicinal chemistry has explored the synthesis and potential pharmacological applications of compounds structurally related to "1-(4-Methoxyphenyl)-2-phenyl-5,6,7,8-tetrahydroquinazoline-4-thione". For instance, studies on the synthesis of 8-aryltetrahydroisoquinolines, which share a similar structural motif, have demonstrated their potential as dopamine antagonists, though their effectiveness as antipsychotic agents remains inconclusive (Ellefson et al., 1980). Additionally, derivatives of octahydroquinazoline-thiones have been synthesized and evaluated for calcium antagonistic activities, suggesting potential applications in modulating calcium channels (Saraç et al., 1997).

Antimicrobial and Anti-inflammatory Activities

Compounds with structural similarities have been evaluated for their antimicrobial and anti-inflammatory activities. For example, novel S-substituted and N-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols exhibited potent antibacterial activity and dose-dependent anti-inflammatory effects, showcasing the therapeutic potential of such molecules (Al-Abdullah et al., 2014).

Material Science Applications

In the realm of material science, methoxy-substituted compounds have been investigated for their corrosion inhibition properties. For instance, a study on 4-Amino-3-(2-bromo-5-methoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione demonstrated superior inhibition efficiency against corrosion of mild steel, highlighting the potential of such compounds in protecting metals from corrosion (Al-amiery et al., 2020).